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Compound Focus: Zopolrestat

CAS No.: 110703-94-1

Cat. No.: S606754

Zopolrestat Technical Profile

Aspect Details
Drug Type Small molecule drug [1] [2]
Mechanism of Action Aldose reductase (AKR1B1) inhibitor; modulates Aldo-keto reductase

family 1 member B1 [1] [3] [2]

Primary Indications Diabetic neuropathies (Phase 3), diabetic cardiomyopathies, and diabetic
(Researched) nephropathies (Phase 2) [2]

Development Status Discontinued [3] [2]

Chemical Formula Cq9H12F3N303S [1] [4]

Experimental Results & Rationale

Zopolrestat was developed to target the polyol pathway, a glucose metabolism pathway linked to diabetic

complications [3] [5]. The table below summarizes the rationale and key experimental findings.
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Research Focus Key Findings & Rationale

Polyol Pathway & In hyperglycemia, increased glucose flux through polyol pathway leads to
Diabetic Complications  sorbitol accumulation (osmotic stress) and depletion of NADPH and
glutathione (oxidative stress) [3].

Zopolrestat Zopolrestat improved glycolysis and glucose metabolism in isolated
Experimental Effect perfused hearts of diabetic rats, enhancing lactate assimilation into the TCA
cycle and restoring cellular redox conditions [3].

Clinical Trial Outcomes Meta-analyses of ARI clinical trials found no statistically significant benefit

(ARI Class) over placebo for diabetic polyneuropathy. Toxicity issues led to withdrawal of
several ARIs [5].

The Polyol Pathway & Zopolrestat's Role

The following diagram illustrates the biochemical context of Zopelrestat's mechanism of action, which is

crucial for understanding its experimental use.
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Informing Your Experimental Design

While direct troubleshooting is unavailable, the provided context can help you identify potential issues:

e Compound Specificity: Ensure that the observed effects are due to ALR2 inhibition. Zopolrestat is
noted as a modulator of AKR1B1 [1].

¢ Experimental Model: The beneficial metabolic effect of Zopolrestat was documented in an isolated
perfused heart model from spontaneously diabetic BB/W rats [3].

e Oxidative Environment: Be aware that the target enzyme, ALR2, can undergo oxidative post-
translational modifications (e.g., at Cys-298) in diabetic tissues, which may reduce its sensitivity to
inhibitors like Zopolrestat [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : Uses, Interactions, Mechanism of Action | DrugBank Online Zopolrestat [go.drugbank.com]
2. - Drug Targets, Indications, Patents - Synapse Zopolrestat [synapse.patsnap.com]

3. Zopolrestat - an overview [sciencedirect.com]

4. Showing metabocard for Zopolrestat (HMDB0260044) [hmdb.ca]

5. Aldose reductase inhibitors for the treatment of diabetic ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Zopolrestat oxidative stress interference experimental results].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b606754#zopolrestat-oxidative-stress-interference-

experimental-results]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s606754?utm_src=pdf-body-img
https://www.smolecule.com/products/s606754?utm_src=pdf-body
https://go.drugbank.com/drugs/DB08772
https://www.smolecule.com/products/s606754?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/zopolrestat
https://www.smolecule.com/products/s606754?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/zopolrestat
https://www.smolecule.com/products/s606754?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB08772
https://synapse.patsnap.com/drug/d325a74208534b20a53a6fb44341637e
https://www.sciencedirect.com/topics/medicine-and-dentistry/zopolrestat
https://hmdb.ca/metabolites/HMDB0260044
https://pmc.ncbi.nlm.nih.gov/articles/PMC8406996/
https://www.smolecule.com/products/b606754#zopolrestat-oxidative-stress-interference-experimental-results
https://www.smolecule.com/products/b606754#zopolrestat-oxidative-stress-interference-experimental-results
https://www.smolecule.com/products/b606754#zopolrestat-oxidative-stress-interference-experimental-results
https://www.smolecule.com/products/b606754#zopolrestat-oxidative-stress-interference-experimental-results
https://www.smolecule.com/products/s606754?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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